(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(3-methylene(2,5-thiazolinyl))amine

• IUPAC Name: N-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-5-methylidene-4H-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H11ClF3N3S2/c1-9-7-22-15(24-9)23-11-2-4-12(5-3-11)25-14-13(17)6-10(8-21-14)16(18,19)20/h2-6,8H,1,7H2,(H,22,23)
• InChI Key: LXINJXFDIJIFGP-UHFFFAOYSA-N
• Canonical SMILES: C=C1CN=C(S1)NC2=CC=C(C=C2)SC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H11ClF3N3S2
• Molecular Weight: 401.9 g/mol

Description

(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(3-methylene(2,5-thiazolinyl))amine is a useful research compound. Its molecular formula is C16H11ClF3N3S2 and its molecular weight is 401.9 g/mol. The purity is usually 95%.
The exact mass of the compound (4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(3-methylene(2,5-thiazolinyl))amine is 401.0035019 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '(4-(3-Chloro-5-(trifluoromethyl)(2-pyridylthio))phenyl)(3-methylene(2,5-thiazolinyl))amine' involves the reaction of 4-(3-chloro-5-(trifluoromethyl)pyridin-2-ylthio)aniline with 2,5-thiazolinedione in the presence of a suitable catalyst.

Starting Materials
4-(3-chloro-5-(trifluoromethyl)pyridin-2-ylthio)aniline, 2,5-thiazolinedione, Suitable catalyst

Reaction
Step 1: Dissolve 4-(3-chloro-5-(trifluoromethyl)pyridin-2-ylthio)aniline and 2,5-thiazolinedione in a suitable solvent., Step 2: Add a suitable catalyst to the reaction mixture., Step 3: Heat the reaction mixture under reflux for a suitable period of time., Step 4: Cool the reaction mixture and filter the resulting solid., Step 5: Wash the solid with a suitable solvent and dry it under vacuum., Step 6: Purify the solid by recrystallization or chromatography to obtain the desired compound.